Cas no 2229550-62-1 (methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2229550-62-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6300808
• PubChem ID: 165827788
• Update Time: 2025-07-20

methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate
• EN300-1779472
• 2229550-62-1

• Inchi： 1S/C11H19N3O2/c1-11(2,3)9-8(6-13-14-9)7(5-12)10(15)16-4/h6-7H,5,12H2,1-4H3,(H,13,14)
• InChI Key： DBDDYXWLPHACJH-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81Ų

Additional information on methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate

Research Briefing on Methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate (CAS: 2229550-62-1)

Methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate (CAS: 2229550-62-1) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole core and ester functionality, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

The compound's structural features, including the tert-butyl group and the amino ester moiety, contribute to its unique physicochemical properties and binding characteristics. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a key building block in the synthesis of novel heterocyclic compounds with potential therapeutic applications. The presence of both hydrogen bond donor (amino group) and acceptor (ester carbonyl) groups makes it particularly valuable for molecular recognition studies.

Recent synthetic approaches to methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate have focused on optimizing yield and purity while minimizing environmental impact. A 2024 study in Green Chemistry demonstrated an improved synthetic route using biocatalytic methods, achieving a 78% yield with significantly reduced solvent waste. This advancement addresses growing concerns about sustainable pharmaceutical manufacturing while maintaining the compound's critical quality attributes.

In pharmacological research, derivatives of this compound have shown promising activity against various disease targets. A Nature Communications paper (2023) reported its incorporation into small molecules that selectively inhibit JAK2 kinase, with potential applications in myeloproliferative disorders. The tert-butyl group appears to play a crucial role in enhancing target binding affinity while maintaining favorable pharmacokinetic properties.

Analytical characterization of methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate has been enhanced by recent advances in mass spectrometry and NMR techniques. Researchers have developed robust quality control protocols to ensure batch-to-batch consistency, as described in a recent Analytical Chemistry publication (2024). These methods are particularly important given the compound's increasing use in high-throughput screening campaigns.

Future research directions for this compound include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitor design. Its structural flexibility and synthetic accessibility position it as a valuable tool for medicinal chemists working on next-generation therapeutics. Ongoing studies are investigating its utility in targeted protein degradation strategies and as a component of bifunctional molecules.

In conclusion, methyl 3-amino-2-(3-tert-butyl-1H-pyrazol-4-yl)propanoate represents an important chemical entity in contemporary drug discovery efforts. Its unique structural features and demonstrated biological relevance make it a compound of significant interest to both academic and industrial researchers in the chemical biology and pharmaceutical fields.